7-methoxy-3-(6-nitro-1H-benzimidazol-2-yl)-2H-chromen-2-one
Overview
Description
7-methoxy-3-(6-nitro-1H-benzimidazol-2-yl)-2H-chromen-2-one, also known as MNC, is a synthetic compound that has gained attention in the scientific community due to its potential in various applications.
Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives have been reported to show significant antimicrobial activity . They can inhibit the growth of various types of bacteria and fungi, making them potential candidates for the development of new antimicrobial drugs.
Anticancer Activity
Benzimidazoles have also been found to exhibit anticancer activity . They can inhibit the proliferation of cancer cells and induce apoptosis, which is the process of programmed cell death. This makes them potential therapeutic agents for the treatment of various types of cancer .
Antiviral Activity
Some benzimidazole derivatives have shown antiviral properties . They can inhibit the replication of viruses, making them potential candidates for the development of new antiviral drugs.
Antiparasitic Activity
Benzimidazoles are well-known for their antiparasitic activity . They can kill or inhibit the growth of parasites, making them effective for the treatment of various parasitic diseases.
Anti-inflammatory Activity
Benzimidazole derivatives have also been reported to show anti-inflammatory activity . They can reduce inflammation, making them potential candidates for the development of new anti-inflammatory drugs.
Antidiabetic Activity
Some benzimidazole derivatives have shown antidiabetic properties . They can regulate blood glucose levels, making them potential therapeutic agents for the treatment of diabetes.
Antioxidant Activity
Benzimidazole derivatives have been found to possess antioxidant activity . They can neutralize harmful free radicals in the body, making them potential candidates for the development of new antioxidant drugs.
Mechanism of Action
Mode of Action
Similar compounds have been found to exhibit significant lipoxygenase (lox) inhibitory activity , suggesting that this compound may also interact with LOX or similar targets.
Biochemical Pathways
Based on its potential interaction with lox, it may affect pathways related to inflammation and fatty acid metabolism .
Result of Action
Similar compounds have been found to exhibit anti-inflammatory effects, suggesting that this compound may also have similar effects .
properties
IUPAC Name |
7-methoxy-3-(6-nitro-1H-benzimidazol-2-yl)chromen-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11N3O5/c1-24-11-4-2-9-6-12(17(21)25-15(9)8-11)16-18-13-5-3-10(20(22)23)7-14(13)19-16/h2-8H,1H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFPUELBBTUERCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC4=C(N3)C=C(C=C4)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Aminophenyl)thio]-N-(4-methoxyphenyl)-butanamide](/img/structure/B2375209.png)
![3-[(2-Aminoethyl)thio]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione hydrochloride](/img/no-structure.png)
![N-(2,5-dimethylphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide](/img/structure/B2375218.png)
![1-(2,4-difluorophenyl)-8-fluoro-3-(4-fluorophenyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2375225.png)
